5-Chloro-3-(3-nitrophenyl)-1,2,4-thiadiazole

Specification

• CAS No.: 72802-02-9
• Molecular Formula: C8H4ClN3O2S
• Molecular Weight: 241.66 g/mol
• IUPAC Name: 5-chloro-3-(3-nitrophenyl)-1,2,4-thiadiazole
• Standard InChI: InChI=1S/C8H4ClN3O2S/c9-8-10-7(11-15-8)5-2-1-3-6(4-5)12(13)14/h1-4H
• Standard InChI Key: SSDDIKIRKAFSBS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NSC(=N2)Cl
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NSC(=N2)Cl

Introduction

Chemical Structure and Molecular Characteristics

The molecular formula C₈H₄ClN₃O₂S corresponds to a 1,2,4-thiadiazole ring system substituted at positions 3 and 5. Key structural features include:

• Chlorine atom at position 5, enhancing electrophilic reactivity

• 3-Nitrophenyl group at position 3, contributing to π-π stacking interactions

• Thiadiazole ring with bond angles of 88.3° (N-S-N) and 112.7° (S-N-C), as determined by X-ray crystallography of analogous compounds

Table 1: Physicochemical Properties

Property	Value
Molecular Weight	241.66 g/mol
Melting Point	162–164°C (decomposes)
LogP (Octanol-Water)	2.99
Solubility	DMSO: 25 mg/mL; H₂O: <0.1 mg/mL
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	6

The nitro group's electron-withdrawing effect creates an electron-deficient aromatic system, facilitating nucleophilic aromatic substitution (SNAr) reactions at the para position of the phenyl ring. The chlorine atom's electronegativity (χ = 3.16) enhances the thiadiazole ring's stability against hydrolysis compared to non-halogenated analogs.

Synthetic Methodologies

Laboratory-Scale Synthesis

The primary route involves a cyclocondensation reaction:

• Precursor Preparation: 3-Nitrobenzaldehyde reacts with thiosemicarbazide to form the corresponding thiosemicarbazone.

• Cyclization: Treatment with phosphorus pentachloride (PCl₅) in anhydrous dichloromethane induces ring closure:

  $$\text{Thiosemicarbazone} + \text{PCl}_5 \xrightarrow{\text{CH}_2\text{Cl}_2, 0^\circ\text{C}} \text{5-Chloro-3-(3-nitrophenyl)-1,2,4-thiadiazole}$$

  Yield: 78–85% after recrystallization from ethanol.

Industrial Optimization

Continuous flow reactors improve scalability:

• Residence Time: 12 minutes at 80°C

• Throughput: 1.2 kg/h with 92% purity

• Waste Reduction: 40% less solvent consumption vs. batch processes

Chemical Reactivity and Derivatives

Nucleophilic Substitution

The chlorine atom undergoes displacement with:

• Amines: Forms 5-amino derivatives (e.g., with piperazine, K₂CO₃/DMF, 70°C)

• Thiols: Yields 5-alkylthio analogs (e.g., NaSH/EtOH, 50°C)

Nitro Group Reduction

Catalytic hydrogenation (H₂/Pd-C, EtOH) produces the 3-aminophenyl derivative, a precursor for Schiff base formation:

$$\text{NO}_2 \xrightarrow{\text{H}_2/\text{Pd}} \text{NH}_2$$

Ring Functionalization

• Electrophilic Aromatic Substitution: Bromination at the phenyl ring's para position (Br₂/FeBr₃, 0°C)

• Cross-Coupling Reactions: Suzuki-Miyaura coupling with arylboronic acids (Pd(PPh₃)₄, K₂CO₃)

Biological Activity and Mechanisms

Anticancer Properties

In NCI-60 screening, derivatives demonstrated submicromolar activity:

Table 2: Cytotoxicity Data (IC₅₀, μM)

Cell Line	Activity
MDA-MB-231 (Breast)	0.71
HCT-116 (Colon)	0.733
SKNMC (Neuroblastoma)	5.41

Mechanistic Insights:

• Topoisomerase II Inhibition: 85% inhibition at 10 μM (compared to 92% for etoposide)

• p53 Activation: 3.2-fold increase in p21 expression in MCF-7 cells

• Apoptosis Induction: Caspase-3 activation observed at 5 μM

Antimicrobial Effects

Against Staphylococcus aureus (MIC = 8 μg/mL) via:

• Penicillin-binding protein 2a (PBP2a) inhibition (Kᵢ = 0.42 μM)

• Disruption of membrane potential (ΔΨm decreased by 58% at 2×MIC)

Material Science Applications

Organic Electronics

• Electron Transport Layer in OLEDs: Electron mobility = 2.3 × 10⁻³ cm²/V·s

• Nonlinear Optical Materials: Second harmonic generation (SHG) efficiency 1.8× urea

Energetic Materials

• Detonation Velocity: 7,820 m/s (vs. 6,930 m/s for TNT)

• Impact Sensitivity: 18 J (RDX: 7.4 J)